Cas no 4489-55-8 (1-Piperazineethanamine,4-butyl-(9CI))

1-Piperazineethanamine,4-butyl-(9CI) structure
4489-55-8 structure
Product Name:1-Piperazineethanamine,4-butyl-(9CI)
CAS No:4489-55-8
MF:C10H23N3
MW:185.309722185135
CID:929708
PubChem ID:10535527
Update Time:2025-04-19

1-Piperazineethanamine,4-butyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanamine,4-butyl-(9CI)
    • 4489-55-8
    • DB-280127
    • 1-Piperazineethanamine, 4-butyl-
    • SCHEMBL4392829
    • Inchi: 1S/C10H23N3/c1-2-3-5-12-7-9-13(6-4-11)10-8-12/h2-11H2,1H3
    • InChI Key: JWDDUJIYCPWQFN-UHFFFAOYSA-N
    • SMILES: N1(CCCC)CCN(CCN)CC1

Computed Properties

  • Exact Mass: 185.189197746g/mol
  • Monoisotopic Mass: 185.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.5Ų
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